Cas no 1806326-23-7 (2-Chloro-4-formylphenylpropanal)

• Product Name: 2-Chloro-4-formylphenylpropanal
• CAS No: 1806326-23-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 4962038
• Update Time: 2025-11-02

2-Chloro-4-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-formylphenylpropanal

• Inchi： 1S/C10H9ClO2/c1-7(5-12)9-3-2-8(6-13)4-10(9)11/h2-7H,1H3
• InChI Key： IUEZUVUYGXAOGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 2-Chloro-4-formylphenylpropanal

Comprehensive Guide to 2-Chloro-4-formylphenylpropanal (CAS No. 1806326-23-7): Properties, Applications, and Market Insights

2-Chloro-4-formylphenylpropanal (CAS No. 1806326-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chloro and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "2-Chloro-4-formylphenylpropanal synthesis" or "CAS 1806326-23-7 applications" to explore its potential in drug development and material science.

The molecular structure of 2-Chloro-4-formylphenylpropanal features a phenyl ring substituted with a chloro group at the 2-position and a formyl group at the 4-position, along with a propanal side chain. This arrangement makes it a valuable building block for constructing complex molecules. Recent trends in organic chemistry highlight the growing demand for "high-purity 2-Chloro-4-formylphenylpropanal" and "custom synthesis of CAS 1806326-23-7," reflecting its importance in precision chemical manufacturing.

One of the key applications of 2-Chloro-4-formylphenylpropanal is in the synthesis of bioactive compounds. Its reactive formyl group allows for further functionalization, making it a preferred choice for designing novel pharmaceuticals. Searches like "2-Chloro-4-formylphenylpropanal in drug discovery" and "CAS 1806326-23-7 in medicinal chemistry" are common among researchers aiming to leverage its properties for therapeutic development.

In addition to pharmaceuticals, 2-Chloro-4-formylphenylpropanal finds use in agrochemicals and specialty chemicals. Its ability to act as a precursor for herbicides and fungicides has led to queries such as "2-Chloro-4-formylphenylpropanal in crop protection" and "CAS 1806326-23-7 for agrochemical synthesis." The compound's stability and reactivity under controlled conditions make it a reliable choice for these applications.

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Handling and storage of 2-Chloro-4-formylphenylpropanal require adherence to standard laboratory safety protocols. While it is not classified as hazardous under normal conditions, proper ventilation and protective equipment are recommended. Searches related to "safety data for CAS 1806326-23-7" and "handling guidelines for 2-Chloro-4-formylphenylpropanal" are essential for ensuring safe usage in research and industrial settings.

In conclusion, 2-Chloro-4-formylphenylpropanal (CAS No. 1806326-23-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and reactivity profile make it a valuable asset for synthetic chemists. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements in the field.